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Compound of Interest

Compound Name:
1,3-Dichloro-6-

methoxyisoquinoline

Cat. No.: B1344057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties and recommended handling procedures for 1,3-Dichloro-6-methoxyisoquinoline.

Due to the limited availability of specific experimental data in public literature, this document

outlines a framework for its use and characterization, including a detailed, generalized protocol

for determining its solubility.

Physicochemical Properties
Quantitative solubility data for 1,3-Dichloro-6-methoxyisoquinoline in common organic

solvents is not readily available in published literature. However, its structural characteristics as

a chlorinated heterocyclic aromatic compound suggest it is likely to exhibit solubility in a range

of organic solvents. The following table summarizes its known physical and chemical

properties.
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Property Value Reference

Molecular Formula C₁₀H₇Cl₂NO [1]

Molecular Weight 228.08 g/mol [1]

Melting Point 152 - 154 °C

Appearance
Not specified (likely a solid at

room temperature)

Solubility in Water Not available [2]

Storage and Handling
Proper storage and handling are crucial for maintaining the integrity of 1,3-Dichloro-6-
methoxyisoquinoline and ensuring laboratory safety.

Storage Conditions:

Store in a tightly closed container.

Keep in a dry and well-ventilated place.

The recommended storage temperature is typically found on the product label.

Access should be restricted to qualified or authorized personnel.

Handling Precautions:

Handle with gloves and inspect them prior to use. Use proper glove removal technique to

avoid skin contact.

Wear appropriate eye and face protection.

Use in a well-ventilated area or outdoors.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Do not eat, drink, or smoke when using this product.
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Wash skin thoroughly after handling.

Experimental Protocol: Determination of
Thermodynamic Solubility
The following is a generalized experimental protocol for determining the thermodynamic

(equilibrium) solubility of 1,3-Dichloro-6-methoxyisoquinoline in various organic solvents

using the shake-flask method followed by concentration analysis.

3.1. Materials and Equipment

1,3-Dichloro-6-methoxyisoquinoline

Selected organic solvents (e.g., DMSO, ethanol, methanol, dichloromethane)

Analytical balance

Vortex mixer

Thermostatic shaker

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis

spectrophotometer

Volumetric flasks and pipettes

Scintillation vials

3.2. Procedure

Preparation of Calibration Curve:

Accurately weigh a precise amount of 1,3-Dichloro-6-methoxyisoquinoline and dissolve

it in a known volume of the chosen solvent to create a stock solution of known
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concentration.

Perform serial dilutions of the stock solution to prepare a series of calibration standards.

Analyze these standards using a validated HPLC or UV-Vis spectrophotometry method to

construct a calibration curve of response versus concentration.

Sample Preparation and Equilibration:

Add an excess amount of solid 1,3-Dichloro-6-methoxyisoquinoline to a vial containing

a known volume of the organic solvent. This ensures that a saturated solution is formed.

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C) and

agitate for a sufficient duration (typically 24-48 hours) to reach equilibrium.[3]

Sample Analysis:

After equilibration, centrifuge the samples to pellet the undissolved solid.[3]

Carefully collect an aliquot of the supernatant.

Filter the supernatant through a syringe filter to remove any remaining particulate matter.

[3]

Accurately dilute the filtered supernatant with the solvent to a concentration that falls

within the linear range of the previously established calibration curve.

Analyze the diluted sample using the same analytical method (HPLC or UV-Vis) used for

the calibration standards.

Calculation of Solubility:

Determine the concentration of the diluted sample from the calibration curve.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. This value represents the solubility of 1,3-Dichloro-6-methoxyisoquinoline in the
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specific solvent at the chosen temperature.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of 1,3-
Dichloro-6-methoxyisoquinoline.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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